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Compound of Interest

1-(3,4-
Compound Name:
Dimethoxycinnamoyl)piperidine

Cat. No.: B168512

CAS Number: 128261-84-7

This technical guide provides a comprehensive overview of 1-(3,4-
Dimethoxycinnamoyl)piperidine, a piperidine analog with noted antimicrobial and antioxidant
properties. The document is intended for researchers, scientists, and professionals in the field
of drug development, offering detailed information on its chemical properties, synthesis, and
biological activities, supported by experimental protocols and pathway visualizations.

Chemical and Physical Properties

1-(3,4-Dimethoxycinnamoyl)piperidine is a synthesized compound that has also been
identified as a natural product isolated from the herbs of Piper longum L.[1][2] It belongs to the
class of cinnamoyl derivatives, featuring a piperidine ring connected to a 3,4-dimethoxyphenyl
group via a cinnamoyl linker.[3]
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Property Value Source
CAS Number 128261-84-7 [2]
Molecular Formula C16H21:NO3 [3]
Molecular Weight 275.34 g/mol [3]

Chemical Name

(E)-3-(3,4-dimethoxyphenyl)-1-
(piperidin-1-yl)prop-2-en-1-one

[2]

Appearance oil [3]
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, Acetone
Synthesis

While a specific detailed protocol for the synthesis of 1-(3,4-Dimethoxycinnamoyl)piperidine

is not readily available in the public domain, a general and plausible synthetic route can be

inferred from the standard synthesis of cinnamoyl amides. This typically involves the reaction of

a cinnamoyl chloride with a corresponding amine.

General Synthetic Workflow

The synthesis can be conceptualized as a two-step process: the formation of the acid chloride

from 3,4-dimethoxycinnamic acid, followed by its reaction with piperidine.
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Step 1: Acid Chloride Formation

G,4-Dimethoxycinnamic Aciaf [Thionyl Chloride (SOCIz)]

Reaction Reagent
Step 2: Amide Formation
Y Y
G,4-Dimethoxycinnamoyl Chloridai Piperidine
Reaction Reagent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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